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Compound of Interest

Compound Name: Quercetin D5

cat. No.: B11933202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of Quercetin-d5, a deuterated analog of the naturally occurring flavonoid,
guercetin. This document is intended to serve as a valuable resource for professionals in
research and drug development who utilize stable isotope-labeled compounds for quantitative
analysis.

Core Chemical Properties and Structure

Quercetin-d5 is a synthetic, deuterated form of quercetin where five hydrogen atoms have
been replaced by deuterium atoms. This isotopic labeling provides a distinct mass difference,
making it an ideal internal standard for mass spectrometry-based quantification of quercetin in
various biological matrices.[1] The fundamental chemical structure remains the same as
quercetin, ensuring similar chemical and physical behaviors, such as extraction efficiency and
chromatographic retention time.[1]

Chemical Structure of Quercetin-d5

The IUPAC name for Quercetin-d5 is 6,8-dideuterio-3,5,7-trihnydroxy-2-(2,3,6-trideuterio-4,5-
dihydroxyphenyl)chromen-4-one.[2] The deuterium atoms are located on the A and B rings of
the flavonoid structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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